Cas no 171504-96-4 (Methyl 1-acetylpiperazine-2-carboxylate)
Methyl 1-acetylpiperazine-2-carboxylate is a versatile heterocyclic compound featuring both acetyl and ester functional groups on a piperazine scaffold. Its structural properties make it a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. The acetyl group enhances stability, while the methyl ester moiety offers reactivity for further derivatization. This compound is often utilized in the preparation of peptidomimetics and other pharmacologically relevant structures due to its balanced lipophilicity and conformational flexibility. Its well-defined reactivity profile allows for efficient modifications, making it a practical choice for medicinal chemistry applications.
171504-96-4 structure
Product Name:Methyl 1-acetylpiperazine-2-carboxylate
CAS No:171504-96-4
MF:C8H14N2O3
MW:186.208362102509
MDL:MFCD21098313
CID:905493
PubChem ID:45115682
Update Time:2025-06-08
Methyl 1-acetylpiperazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-acetyl-2-Piperazinecarboxylic acid methyl ester
- METHYL 1-ACETYLPIPERAZINE-2-CARBOXYLATE
- 2-Piperazinecarboxylicacid,1-acetyl-,methylester(9CI)
- 1-Acetyl-piperazine-2-carboxylic acid methyl ester
- AK440254
- FCH1608861
- AM100360
- 1-Acetylpiperazine-2-carboxylic acid methyl ester
- AKOS023806524
- SCHEMBL15432009
- 171504-96-4
- METHYL1-ACETYLPIPERAZINE-2-CARBOXYLATE
- DS-18805
- C73300
- EN300-2641261
- WGA50496
- DTXSID00668301
- CS-0448233
- Methyl 1-acetylpiperazine-2-carboxylate
-
- MDL: MFCD21098313
- Inchi: 1S/C8H14N2O3/c1-6(11)10-4-3-9-5-7(10)8(12)13-2/h7,9H,3-5H2,1-2H3
- InChI Key: QSVNWNACIFWWIP-UHFFFAOYSA-N
- SMILES: O(C)C(C1CNCCN1C(C)=O)=O
Computed Properties
- Exact Mass: 186.1
- Monoisotopic Mass: 186.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1
- Topological Polar Surface Area: 58.6
Experimental Properties
- Boiling Point: 320.1±42.0°C at 760 mmHg
Methyl 1-acetylpiperazine-2-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C(BD526212)
Methyl 1-acetylpiperazine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 088239-1g |
1-Acetyl-piperazine-2-carboxylic acid methyl ester |
171504-96-4 | 1g |
£755.00 | 2022-03-01 | ||
| Chemenu | CM250271-1g |
Methyl 1-acetylpiperazine-2-carboxylate |
171504-96-4 | 97% | 1g |
$831 | 2021-08-04 | |
| Chemenu | CM250271-1g |
Methyl 1-acetylpiperazine-2-carboxylate |
171504-96-4 | 97% | 1g |
$831 | 2022-09-29 | |
| Alichem | A139002608-100mg |
Methyl 1-acetylpiperazine-2-carboxylate |
171504-96-4 | 97% | 100mg |
$237.54 | 2022-04-02 | |
| Alichem | A139002608-250mg |
Methyl 1-acetylpiperazine-2-carboxylate |
171504-96-4 | 97% | 250mg |
$391.60 | 2022-04-02 | |
| Alichem | A139002608-1g |
Methyl 1-acetylpiperazine-2-carboxylate |
171504-96-4 | 97% | 1g |
$880.11 | 2022-04-02 | |
| eNovation Chemicals LLC | D759216-25mg |
METHYL 1-ACETYLPIPERAZINE-2-CARBOXYLATE |
171504-96-4 | 97% | 25mg |
$195 | 2023-09-01 | |
| eNovation Chemicals LLC | D759216-100mg |
METHYL 1-ACETYLPIPERAZINE-2-CARBOXYLATE |
171504-96-4 | 97% | 100mg |
$290 | 2023-09-01 | |
| eNovation Chemicals LLC | D759216-250mg |
METHYL 1-ACETYLPIPERAZINE-2-CARBOXYLATE |
171504-96-4 | 97% | 250mg |
$465 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M82960-100mg |
Methyl 1-acetylpiperazine-2-carboxylate |
171504-96-4 | 97% | 100mg |
¥1049.0 | 2024-07-15 |
Methyl 1-acetylpiperazine-2-carboxylate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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